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Compound of Interest

Compound Name: 3-Iodobenzoic acid

Cat. No.: B028765 Get Quote

For immediate reference, this guide provides essential safety and logistical information for the

proper disposal of 3-Iodobenzoic acid, ensuring the safety of laboratory personnel and

compliance with hazardous waste regulations.

Researchers, scientists, and drug development professionals must handle the disposal of 3-
Iodobenzoic acid with care due to its classification as a hazardous substance. As a

halogenated organic compound, it requires specific disposal procedures to mitigate

environmental and health risks.[1] Adherence to institutional and regulatory guidelines is

paramount.

Immediate Safety Precautions
Before beginning any disposal procedures, ensure that all necessary personal protective

equipment (PPE) is worn. This includes, but is not limited to, safety goggles, chemical-resistant

gloves, and a lab coat.[2][3] All handling of 3-Iodobenzoic acid waste should be conducted in

a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or

vapors.[3][4]

Waste Segregation and Collection
Proper segregation of chemical waste is a critical first step. 3-Iodobenzoic acid is a

halogenated organic compound and must be collected in a designated hazardous waste

container for such materials.[1] Do not mix halogenated organic wastes with non-halogenated

organic wastes, as this can complicate the disposal process and increase costs.[5][6]
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Key Principles for Collection:

Use a clearly labeled, dedicated waste container for halogenated organic compounds.[1][7]

Ensure the container is made of a compatible material, such as polyethylene, and has a

secure, tight-fitting lid.[7][8]

Keep the waste container closed when not in use.[7]

Do not overfill the container; it is recommended to fill it to no more than three-quarters of its

capacity.[7]

Step-by-Step Disposal Protocol
Preparation: Don the appropriate PPE and work within a designated and well-ventilated

area.[2][4]

Container Labeling: Obtain a hazardous waste tag from your institution's Environmental

Health and Safety (EHS) department. Fill out all required information, including the chemical

name ("3-Iodobenzoic acid"), quantity, and hazard characteristics (irritant).[7]

Waste Transfer: Carefully transfer the 3-Iodobenzoic acid waste into the designated

halogenated organic waste container. For solid waste, use a scoop or spatula to avoid

creating dust.[2] For solutions, pour carefully to avoid splashing.

Container Sealing: Securely close the waste container lid.[7]

Storage: Store the sealed container in a designated satellite accumulation area (SAA) away

from incompatible materials such as strong oxidizing agents.[2][7][8]

Disposal Request: Once the container is ready for pickup, submit a hazardous waste

collection request to your institution's EHS department.[7]

Quantitative Data Summary
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Parameter Value/Information Source

CAS Number 618-51-9 [2][9][10]

Molecular Formula C7H5IO2 [11]

Molecular Weight 248.02 g/mol [11]

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[4][11]

Storage Class 11 - Combustible Solids [10]

Incompatible Materials Strong oxidizing agents [2]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 3-Iodobenzoic
acid.
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3-Iodobenzoic Acid Disposal Workflow

1. Preparation & PPE

2. Identify as Halogenated
Organic Waste

3. Use Designated & Labeled
Waste Container

4. Transfer Waste to Container

5. Securely Seal Container

6. Store in Satellite
Accumulation Area

7. Request EHS Pickup

Disposal Complete

Click to download full resolution via product page

Disposal workflow for 3-Iodobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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